Cas no 53368-22-2 (Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, manganese(2+) salt (1:1))

• Product Name: Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, manganese(2+) salt (1:1)
• CAS No: 53368-22-2
• MF: C₉H₄Cl₆MnO₄
• MW: 443.781706809998
• CID: 383435
• PubChem ID: 24182958
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, manganese(2+) salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 1,4,5,6,7,7-hexachloro-, manganese(2+) salt (1:1)
• 1,2,3,4,7,7-hexachlorobicyclo[2.2.1]hept-2-ene-5,6-dicarboxylic acid,manganese
• NSC22210
• NSC-22210
• 53368-22-2

• Inchi： 1S/C9H4Cl6O4.Mn/c10-3-4(11)8(13)2(6(18)19)1(5(16)17)7(3,12)9(8,14)15;/h1-2H,(H,16,17)(H,18,19);
• InChI Key： RYDRYMUBLLYTID-UHFFFAOYSA-N
• SMILES： [Mn].ClC12C(=C(C(C1(Cl)Cl)(C(C(=O)O)C2C(=O)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 440.76200
• Monoisotopic Mass: 440.762118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 3.23350